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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always

consult the official SDS for Diethyl Chlorothiophosphate from your supplier and adhere to all

institutional and regulatory safety protocols.

Introduction
Diethyl chlorothiophosphate (CAS No. 2524-04-1) is a reactive organophosphorus

compound widely utilized as an intermediate in the synthesis of various pesticides, including

phoxim, parathion, and chlorpyrifos.[1] Its utility in organic synthesis also extends to the

preparation of other organothiophosphate esters. However, its reactivity and toxicological

profile necessitate stringent safety measures and handling protocols. This guide provides an in-

depth overview of the safety data, handling precautions, and emergency procedures for diethyl
chlorothiophosphate, tailored for laboratory and research settings.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of a substance

is paramount for its safe handling. The following tables summarize key quantitative data for

diethyl chlorothiophosphate.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₄H₁₀ClO₂PS [2][3][4]

Molecular Weight 188.61 g/mol [2][3]

Appearance
Colorless to light amber liquid

with a characteristic odor.
[2][5]

Boiling Point 96 °C [4]

Melting Point -75 °C [4]

Flash Point 92 °C (closed cup) [5]

Density 1.2 g/mL at 25 °C [4]

Vapor Pressure 0.152 mmHg at 25 °C [4]

Solubility

Insoluble in water; soluble in

most organic solvents.

Decomposes on contact with

water.

[2][5]

Table 2: Toxicological Data

Toxicity Metric Value Species Route Reference

LD₅₀ (Acute

Oral)
1340 mg/kg Rat Oral [6]

LC₅₀ (Acute

Inhalation)
20 ppm (4 hours) Rat Inhalation [6]

LDLo (Acute

Dermal)
200 mg/kg Rabbit Dermal [6]

Hazard Identification and Classification
Diethyl chlorothiophosphate is classified as a hazardous substance with multiple routes of

toxicity.
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Acute Toxicity: It is harmful if swallowed, and fatal in contact with skin or if inhaled.[6]

Skin Corrosion/Irritation: Causes severe skin burns.[5][6]

Eye Damage/Irritation: Causes serious eye damage.[5][6]

Combustibility: It is a combustible liquid.[5][6]

Corrosivity: May be corrosive to metals.[3][6]

Mechanism of Toxicity: Cholinesterase Inhibition
Like many organophosphorus compounds, the primary mechanism of toxicity for diethyl
chlorothiophosphate is the inhibition of the enzyme acetylcholinesterase (AChE).[7][8][9]

AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at

cholinergic synapses.[7][9] Inhibition of AChE leads to an accumulation of ACh, resulting in

overstimulation of cholinergic receptors in the nervous system.[8][9] This can lead to a

cholinergic crisis, characterized by a range of symptoms from excessive secretions and muscle

weakness to respiratory failure and death.[9]
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Mechanism of Cholinesterase Inhibition by Diethyl Chlorothiophosphate.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to its high toxicity, stringent safety protocols must be followed when handling diethyl
chlorothiophosphate.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene). Consult the glove

manufacturer's compatibility data.

Wear a chemically resistant lab coat or apron.

Wear closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases

should be used.[6]

General Hygiene:

Do not eat, drink, or smoke in areas where diethyl chlorothiophosphate is handled or

stored.[5][6]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[6]

Remove contaminated clothing immediately and launder it before reuse.[6]
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Initial Response

Protection

Containment & Cleanup

Decontamination
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Carefully collect the absorbed material

Place in a sealed, labeled hazardous waste container
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Dispose of all contaminated materials as hazardous waste

Restock the spill kit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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